5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide
Overview
Description
5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential as a pharmacological tool. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for use in scientific research.
Mechanism of Action
The exact mechanism of action of 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cardiovascular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide in lab experiments is its potential as a pharmacological tool. However, there are also limitations to its use, such as potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research involving 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide. Some possible areas of study include its potential as a treatment for various types of cancer, its use in neurological research, and its effects on cardiovascular function. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide involves the reaction of morpholine, ethyl 2-bromoacetate, and phenylethylamine. The resulting product is then treated with sodium hydride and sulfonyl chloride to produce the final compound.
Scientific Research Applications
5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide has been used in various scientific studies as a pharmacological tool. It has been shown to have potential as a treatment for certain types of cancer, as well as for use in neurological and cardiovascular research.
properties
IUPAC Name |
5-morpholin-4-ylsulfonyl-N-(1-phenylethyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5S/c1-13(14-5-3-2-4-6-14)18-17(20)15-7-8-16(24-15)25(21,22)19-9-11-23-12-10-19/h2-8,13H,9-12H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBJSCMWSTGSQNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC=C(O2)S(=O)(=O)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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